Cas no 1431963-46-0 (6-(Pyrrolidin-1-yl)pyridin-3-amine hydrochloride)

• Product Name: 6-(Pyrrolidin-1-yl)pyridin-3-amine hydrochloride
• CAS No: 1431963-46-0
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• MDL: MFCD16621778
• CID: 1088552
• PubChem ID: 66907867
• Update Time: 2025-11-02

6-(Pyrrolidin-1-yl)pyridin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(Pyrrolidin-1-yl)pyridin-3-amine hydrochloride
• 6-pyrrolidin-1-ylpyridin-3-amine,hydrochloride
• CS-0446245
• 6-Pyrrolidin-1-ylpyridin-3-amine hydrochloride
• 1431963-46-0
• MFCD16621778
• SCHEMBL1100518
• AKOS022185463
• 6-pyrrolidin-1-ylpyridin-3-amine;hydrochloride

• MDL： MFCD16621778
• Inchi： 1S/C9H13N3.ClH/c10-8-3-4-9(11-7-8)12-5-1-2-6-12;/h3-4,7H,1-2,5-6,10H2;1H
• InChI Key： YHWBBOKCJOKVGS-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC(=CN=2)N)CCCC1

Computed Properties

• Exact Mass: 199.0876252g/mol
• Monoisotopic Mass: 199.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(Pyrrolidin-1-yl)pyridin-3-amine hydrochloride

Comprehensive Guide to 6-(Pyrrolidin-1-yl)pyridin-3-amine hydrochloride (CAS No. 1431963-46-0)

6-(Pyrrolidin-1-yl)pyridin-3-amine hydrochloride (CAS No. 1431963-46-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a pyrrolidine and pyridine backbone, is widely studied for its potential applications in drug discovery and medicinal chemistry. Its unique structure makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular formula of 6-(Pyrrolidin-1-yl)pyridin-3-amine hydrochloride is C₉H₁₄N₃·HCl, with a molecular weight of approximately 201.69 g/mol. The compound is characterized by its amine hydrochloride salt form, which enhances its solubility and stability in various experimental conditions. Researchers often seek this compound for its role in modulating biological pathways, especially in the context of central nervous system (CNS) disorders and cancer research.

One of the key reasons for the growing interest in 6-(Pyrrolidin-1-yl)pyridin-3-amine hydrochloride is its versatility in structure-activity relationship (SAR) studies. The pyrrolidine ring contributes to the compound’s conformational flexibility, while the pyridine moiety offers a robust platform for further functionalization. These features make it an attractive scaffold for designing novel small-molecule drugs, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for 6-(Pyrrolidin-1-yl)pyridin-3-amine hydrochloride has surged due to its potential applications in neurodegenerative disease research. Studies suggest that derivatives of this compound may exhibit activity against protein kinases implicated in conditions like Alzheimer’s and Parkinson’s diseases. This aligns with the increasing focus on neuroprotection and cognitive health, which are among the most searched topics in biomedical research today.

Another area where 6-(Pyrrolidin-1-yl)pyridin-3-amine hydrochloride shows promise is in oncology. The compound’s ability to interact with signaling pathways makes it a candidate for developing anticancer agents. Researchers are particularly interested in its potential to inhibit tyrosine kinases, which play a critical role in tumor growth and metastasis. This relevance to cancer therapeutics has driven significant interest from both academic and industrial laboratories.

The synthesis of 6-(Pyrrolidin-1-yl)pyridin-3-amine hydrochloride typically involves multi-step organic reactions, including amination and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation are often employed to improve yield and purity. These methods are frequently discussed in synthetic chemistry forums, reflecting the compound’s importance in modern drug development workflows.

From a commercial perspective, 6-(Pyrrolidin-1-yl)pyridin-3-amine hydrochloride is available through specialized chemical suppliers, often in high-purity grades suitable for research and development. Its pricing and availability are influenced by factors such as market demand and regulatory compliance, which are critical considerations for procurement teams. The compound’s niche applications ensure its position as a high-value chemical in the pharmaceutical supply chain.

In summary, 6-(Pyrrolidin-1-yl)pyridin-3-amine hydrochloride (CAS No. 1431963-46-0) is a compound of significant scientific and commercial interest. Its structural features and biological relevance make it a focal point in medicinal chemistry and drug discovery. As research continues to uncover its potential, this compound is likely to remain a key player in the development of next-generation therapeutics, addressing some of the most pressing health challenges of our time.